Cas no 2066-11-7 (4-chlorocholest-4-en-3-one)

• Product Name: 4-chlorocholest-4-en-3-one
• CAS No: 2066-11-7
• MF: C₂₇H₄₃ClO
• MW: 419.08272767067
• CID: 910224
• PubChem ID: 236185
• Update Time: 2025-04-19

4-chlorocholest-4-en-3-one Chemical and Physical Properties

Names and Identifiers

• 4-chlorocholest-4-en-3-one
• SDJLSMWANITDPE-OLZFZNDLSA-N
• 2066-11-7
• NSC38301
• NSC-38301

• Inchi： 1S/C27H43ClO/c1-17(2)7-6-8-18(3)20-11-12-21-19-9-10-23-25(28)24(29)14-16-27(23,5)22(19)13-15-26(20,21)4/h17-22H,6-16H2,1-5H3/t18-,19+,20-,21+,22+,26-,27-/m1/s1
• InChI Key： SDJLSMWANITDPE-OLZFZNDLSA-N
• SMILES： ClC1C(CC[C@@]2(C)C=1CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21)=O

Computed Properties

• Exact Mass: 418.30049
• Monoisotopic Mass: 418.3002437g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives